Cas no 1805253-03-5 (Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate
• CAS No: 1805253-03-5
• MF: C₁₁H₁₃F₂NO₄
• MW: 261.22203040123
• CID: 4887813
• Update Time: 2025-05-23

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H13F2NO4/c1-3-18-7(15)4-6-5-14-11(17-2)9(16)8(6)10(12)13/h5,10,16H,3-4H2,1-2H3
• InChI Key： JYOUZYZNPRCBLA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1CC(=O)OCC)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 68.6

Additional information on Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate: A Comprehensive Overview

Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate, with CAS No. 1805253-03-5, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The difluoromethyl group, along with the hydroxy and methoxy substituents, contributes to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate, as a member of this class, exhibits promising properties that make it a valuable candidate for further exploration. Its structure allows for various functionalization strategies, enabling the creation of derivatives with enhanced bioavailability and efficacy.

The synthesis of Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate involves a series of well-defined organic reactions. The incorporation of the difluoromethyl group is particularly noteworthy, as it introduces fluorine atoms that can significantly influence the compound's physicochemical properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties, making this compound a strong candidate for drug design.

From a pharmacological perspective, Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate has shown potential in several therapeutic areas. Recent research has focused on its anti-inflammatory and antioxidant activities, which could be harnessed for the development of novel therapeutic agents. Additionally, its ability to modulate enzyme activity suggests its role in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The hydroxy and methoxy groups present in the molecule play crucial roles in determining its reactivity and selectivity. These groups facilitate hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition in biological systems. Furthermore, the ester group at the pyridine ring's 5-position provides additional functionality, enabling further chemical modifications to tailor the compound's properties.

Recent advancements in computational chemistry have allowed researchers to predict the bioavailability and toxicity profiles of Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate with greater accuracy. These studies have revealed that the compound has favorable pharmacokinetic properties, making it a promising lead compound for drug discovery efforts.

In conclusion, Ethyl 4-(difluoromethyl)-3-hydroxy-2-methoxypyridine-5-acetate represents a versatile platform for exploring new chemical entities with therapeutic potential. Its unique structure, combined with recent research findings, underscores its importance in both academic and industrial settings. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions in medicine and beyond.